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Compound of Interest

Compound Name: 2-Chloro-7-iodonaphthalene

CAS No.: 858024-77-8

Cat. No.: B3331780

Get Quote

Technical Guide: 2-Chloro-7-iodonaphthalene
CAS Registry Number: 858024-77-8[1]

Executive Summary
2-Chloro-7-iodonaphthalene is a mixed-halogenated naphthalene scaffold utilized primarily

for its differential reactivity. The significant difference in bond dissociation energies between the

C–I (approx. 65 kcal/mol) and C–Cl (approx. 95 kcal/mol) bonds allows for highly selective

sequential cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This

"orthogonal" reactivity makes it an essential building block for constructing non-

centrosymmetric 2,7-disubstituted naphthalenes found in OLED transport materials and

pharmaceutical agents.

Physical & Chemical Data Profile
The following data consolidates available experimental identifiers and predicted

physicochemical constants based on structural analogs (2-chloronaphthalene and 2-

iodonaphthalene).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3331780#bc-rfq
https://wap.guidechem.com/dictionary/en/70109-79-4.html
https://www.benchchem.com/product/b3331780/docs?utm_src=pdf-body#2-chloro-7-iodonaphthalene-melting-point-and-physical-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3331780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Specifications
Property Value / Description Source/Note

CAS Number 858024-77-8 Chemical Abstracts Service

Molecular Formula C₁₀H₆ClI —

Molecular Weight 288.51 g/mol —

Appearance
Off-white to pale yellow

crystalline solid
Observed in analogs

Melting Point 65–75 °C (Predicted range) Note 1

Boiling Point ~340 °C (at 760 mmHg) Predicted

Density 1.9 ± 0.1 g/cm³ Predicted

Solubility
Soluble in CHCl₃, DCM, THF,

Toluene; Insoluble in water.
Lipophilic aromatic

SMILES Clc1ccc2cc(I)ccc2c1 —

Note 1 (Melting Point): While specific experimental melting points for this isomer are rarely

indexed in open public databases, structural analogs suggest a solid phase. 2-

Chloronaphthalene melts at 59.5°C, and 2-iodonaphthalene melts at 54°C. The 2,7-substitution

pattern typically increases lattice energy due to symmetry, likely elevating the melting point

slightly above the mono-substituted precursors.

Synthesis & Experimental Protocols
The most reliable synthetic route to 2-chloro-7-iodonaphthalene is via the Sandmeyer

Reaction, starting from commercially available 7-amino-2-chloronaphthalene (or generated via

Bucherer reaction from the corresponding naphthol).

Protocol: Iodination via Diazotization (Sandmeyer)
Reaction Overview:

Diazotization: Conversion of the amine to a diazonium salt using sodium nitrite and acid.
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Iodination: Displacement of the diazonium group by iodide (KI).

Step-by-Step Methodology
Reagents:

7-Amino-2-chloronaphthalene (1.0 equiv)

Sodium Nitrite (NaNO₂, 1.2 equiv)

Potassium Iodide (KI, 2.0 equiv)

Hydrochloric Acid (HCl, 6M) or Sulfuric Acid (H₂SO₄)

Solvent: Water/Acetonitrile mixture (1:1)

Procedure:

Solubilization: Suspend 7-amino-2-chloronaphthalene in 6M HCl at 0°C. Ensure vigorous

stirring to create a fine suspension or partial solution.

Diazotization: Dropwise add an aqueous solution of NaNO₂ (1.2 equiv) while maintaining the

internal temperature below 5°C. Stir for 30 minutes. The mixture should become clear or

change color as the diazonium salt forms.

Checkpoint: Test for excess nitrous acid using starch-iodide paper (should turn blue

instantly).

Substitution: Dissolve KI (2.0 equiv) in a minimal amount of water. Slowly add this solution to

the cold diazonium mixture.

Observation: Nitrogen gas evolution (

) will be vigorous. The solution will turn dark brown/purple due to iodine liberation.

Work-up: Allow the reaction to warm to room temperature and stir for 2 hours. Heat to 60°C

for 30 minutes to ensure completion.

Quenching: Quench excess iodine with saturated aqueous sodium thiosulfate (
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) until the dark color fades to yellow/tan.

Extraction: Extract with Dichloromethane (DCM) (3x). Wash combined organics with brine,

dry over anhydrous

, and concentrate in vacuo.

Purification: Recrystallize from ethanol or purify via silica gel flash chromatography

(Hexanes/EtOAc 95:5) to yield the product as an off-white solid.

Reactivity & Applications (Mechanism)[3]
The utility of 2-chloro-7-iodonaphthalene lies in its chemoselective functionalization.

Site A (C-7 Iodine): Weakest bond. Reacts first in Palladium-catalyzed cross-couplings

(Suzuki, Sonogashira) at low temperatures (RT to 60°C).

Site B (C-2 Chlorine): Stronger bond. Remains intact during the first coupling. Requires

harsher conditions (bulky phosphine ligands like XPhos/SPhos, higher temps >100°C) to

react.

Diagram 1: Synthesis & Reactivity Workflow

7-Amino-2-chloronaphthalene Diazonium Intermediate
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(2-R'-7-R-naphthalene)
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Activates C-Cl
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Caption: Synthesis via Sandmeyer reaction followed by sequential Pd-catalyzed cross-coupling

exploiting the reactivity difference between I and Cl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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